Cas no 1251595-25-1 (2-4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 1251595-25-1
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 5924908
• PubChem ID: 49667371
• Update Time: 2025-06-03

2-4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-methoxy-5-methylphenyl)acetamide
• 2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• 1251595-25-1
• 2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• 2-[4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• 2-(4-ethyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• F3406-9797
• AKOS021895244

• Inchi： 1S/C20H26N4O4/c1-4-15-12-19(26)24(20(21-15)23-7-9-28-10-8-23)13-18(25)22-16-11-14(2)5-6-17(16)27-3/h5-6,11-12H,4,7-10,13H2,1-3H3,(H,22,25)
• InChI Key： QNBIUPGXNGCPNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CN1C(N2CCOCC2)=NC(CC)=CC1=O

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-4-ethyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-methoxy-5-methylphenyl)acetamide

Compound CAS No. 1251595-25-1: 2-Ethyl-2-(Morpholin-4-yl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(2-Methoxy-5-Methylphenyl)Acetamide

The compound CAS No. 1251595-25-1, also known as 2-Ethyl-2-(Morpholin-4-yl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(2-Methoxy-5-Methylphenyl)Acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent research due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The morpholine group attached to the pyrimidine ring adds significant steric and electronic properties, enhancing the molecule's stability and bioavailability. Additionally, the acetamide group at position 1 of the pyrimidine ring contributes to the compound's ability to interact with biological targets, such as enzymes or receptors.

Recent studies have focused on the antimicrobial properties of this compound. Researchers have found that it exhibits potent activity against a variety of bacterial and fungal pathogens, making it a potential candidate for the development of new antibiotics. The morpholine moiety has been identified as a key factor in its antimicrobial activity, as it enhances the molecule's ability to penetrate bacterial cell membranes and inhibit essential enzymatic processes.

In addition to its antimicrobial properties, this compound has shown promise in the field of cancer therapy. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The pyrimidine ring system plays a crucial role in this activity, as it allows the molecule to interact with key proteins involved in cell cycle regulation and apoptosis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of morpholine derivatives as intermediates has been particularly effective in achieving high yields and purity levels. Researchers have also explored alternative synthetic routes to optimize the production process and reduce costs.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its three-dimensional structure and conformational flexibility, which are critical for understanding its biological activity.

Looking ahead, there is significant interest in exploring the potential of this compound as a drug candidate for various therapeutic areas. Its unique combination of structural features and biological activities makes it an attractive target for further research and development.

In conclusion, CAS No. 1251595-25-1 represents a promising molecule with diverse applications in medicinal chemistry. Its structural complexity and biological versatility make it an important focus for ongoing research efforts aimed at advancing drug discovery and development.